![molecular formula C8H6ClN3S B2549699 2-(5-Chlorothiophen-2-yl)pyrimidin-5-amine CAS No. 1152562-33-8](/img/structure/B2549699.png)
2-(5-Chlorothiophen-2-yl)pyrimidin-5-amine
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Overview
Description
“2-(5-Chlorothiophen-2-yl)pyrimidin-5-amine” is a chemical compound with the molecular formula C8H6ClN3S and a molecular weight of 211.67 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “2-(5-Chlorothiophen-2-yl)pyrimidin-5-amine” consists of a pyrimidine ring attached to a thiophene ring via a carbon-carbon bond . The thiophene ring carries a chlorine atom .Physical And Chemical Properties Analysis
“2-(5-Chlorothiophen-2-yl)pyrimidin-5-amine” has a molecular weight of 211.67 . Other physical and chemical properties such as boiling point, melting point, and solubility are not provided in the search results.Scientific Research Applications
- Targeted Kinase Inhibitors : Researchers explore this compound as a potential kinase inhibitor due to its structural similarity to existing kinase-targeted drugs. By inhibiting specific kinases, it could modulate cellular signaling pathways and potentially treat diseases like cancer or inflammatory disorders .
- Antiviral Agents : Investigating its antiviral properties against specific viruses (e.g., HIV, hepatitis C) is another avenue. The compound’s structure may interact with viral enzymes or proteins, hindering replication .
- Organic Semiconductors : Researchers study its use as an organic semiconductor material. Its π-conjugated system and electron-rich thiophene moiety make it suitable for applications in organic field-effect transistors (OFETs) or organic photovoltaics (OPVs) .
- Pesticide Development : Investigating its pesticidal activity against specific pests (e.g., insects, fungi, nematodes) is crucial. The compound’s mode of action may involve disrupting essential biological processes in pests .
- Sensor Platforms : Researchers explore its potential as a sensing material. Its interaction with specific analytes (e.g., heavy metals, environmental pollutants) could lead to sensitive and selective sensors .
- Metabolite Identification : Investigating how the compound is metabolized in vivo is essential. Understanding its metabolic pathways and potential bioactivation informs drug safety and efficacy profiles .
- Quantum Mechanics Calculations : Researchers use computational methods to explore the compound’s electronic structure, energetics, and reactivity. These insights aid in predicting its behavior in various environments .
Medicinal Chemistry and Drug Development
Materials Science and Organic Electronics
Agrochemicals and Crop Protection
Analytical Chemistry and Detection Methods
Pharmacokinetics and Metabolism Studies
Computational Chemistry and Molecular Modeling
Mechanism of Action
Mode of Action
The mode of action of 2-(5-Chlorothiophen-2-yl)pyrimidin-5-amine The compound’s interaction with its targets and the resulting changes are subject to further investigation .
Biochemical Pathways
The biochemical pathways affected by 2-(5-Chlorothiophen-2-yl)pyrimidin-5-amine More detailed studies are needed to elucidate these pathways .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 2-(5-Chlorothiophen-2-yl)pyrimidin-5-amine Further pharmacokinetic studies are needed to determine these properties .
Result of Action
The molecular and cellular effects of the action of 2-(5-Chlorothiophen-2-yl)pyrimidin-5-amine Additional research is required to describe these effects .
properties
IUPAC Name |
2-(5-chlorothiophen-2-yl)pyrimidin-5-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClN3S/c9-7-2-1-6(13-7)8-11-3-5(10)4-12-8/h1-4H,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOGHYMATGSGROR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1)Cl)C2=NC=C(C=N2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClN3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1152562-33-8 |
Source
|
Record name | 2-(5-chlorothiophen-2-yl)pyrimidin-5-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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